Cas no 1171245-32-1 (Carbamic acid, N-2-(4-bromophenyl)methyl-aminoethyl-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-2-(4-bromophenyl)methyl-aminoethyl-, 1,1-dimethylethyl ester
• CAS No: 1171245-32-1
• MF: C₁₄H₂₁BrN₂O₂
• MW: 329.232743024826
• MDL: MFCD22690785
• CID: 1068489
• PubChem ID: 75464866
• Update Time: 2025-06-08

Carbamic acid, N-2-(4-bromophenyl)methyl-aminoethyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[2-[[(4-bromophenyl)methyl]-amino]ethyl]-, 1,1-dimethylethyl ester
• N-[2-[[(4-bromophenyl)methyl]amino]ethyl]Carbamic acid 1,1-dimethylethyl ester
• tert-Butyl (2-((4-bromobenzyl)amino)ethyl)carbamate
• Carbamic acid, N-[2-[[(4-bromophenyl)methyl]amino]ethyl]-, 1,1-dimethylethyl ester
• SCHEMBL22452272
• DA-47603
• CS2565
• AKOS024463266
• AMY5540
• tert-Butyl N-[2-[(4-bromophenyl)methylamino]ethyl]carbamate
• tert-Butyl(2-((4-bromobenzyl)amino)ethyl)carbamate
• A893445
• 1171245-32-1
• MFCD22690785
• TERT-BUTYL N-(2-{[(4-BROMOPHENYL)METHYL]AMINO}ETHYL)CARBAMATE
• CS-0441472
• Carbamic acid, N-2-(4-bromophenyl)methyl-aminoethyl-, 1,1-dimethylethyl ester

• MDL： MFCD22690785
• Inchi： 1S/C14H21BrN2O2/c1-14(2,3)19-13(18)17-9-8-16-10-11-4-6-12(15)7-5-11/h4-7,16H,8-10H2,1-3H3,(H,17,18)
• InChI Key： SEKSWSYUCLOSGX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CNCCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 328.07864g/mol
• Monoisotopic Mass: 328.07864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.4Ų

Additional information on Carbamic acid, N-2-(4-bromophenyl)methyl-aminoethyl-, 1,1-dimethylethyl ester

Carbamic Acid, N-2-(4-Bromophenyl)methyl-aminoethyl-, 1,1-dimethylethyl Ester (CAS No. 1171245-32-1): A Comprehensive Overview

Carbamic acid, N-2-(4-bromophenyl)methyl-aminoethyl-, 1,1-dimethylethyl ester (CAS No. 1171245-32-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromophenyl group, an aminoethyl chain, and a tert-butyl ester moiety. These structural elements contribute to its potential as a building block in the synthesis of various bioactive molecules and drug candidates.

The bromophenyl group in the compound is particularly noteworthy due to its reactivity and the ability to undergo various chemical transformations. This functional group can be readily substituted or modified to introduce additional functionalities, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have shown that compounds containing brominated aromatic rings exhibit enhanced biological activity and improved pharmacological properties, which has sparked significant interest in their use as lead compounds in drug discovery.

The aminoethyl chain in the compound provides additional flexibility and reactivity. Amino groups are known for their ability to form hydrogen bonds and participate in various chemical reactions, such as condensation and coupling reactions. This makes the compound suitable for use in the synthesis of peptides, proteins, and other biologically active molecules. The presence of an amino group also allows for the introduction of various substituents, which can be tailored to achieve specific biological activities or improve drug-like properties.

The tert-butyl ester moiety is another key feature of the compound. Tert-butyl esters are commonly used as protecting groups in organic synthesis due to their stability under a wide range of reaction conditions. They can be easily removed using mild acidic conditions, making them ideal for use in multi-step synthetic sequences. The tert-butyl ester group also imparts increased solubility and stability to the compound, which is beneficial for both synthetic and analytical purposes.

In recent years, there has been growing interest in the use of carbamic acid derivatives as potential therapeutic agents. Carbamic acids are known for their ability to form stable complexes with metal ions and their potential as inhibitors of various enzymes and receptors. For example, carbamic acid derivatives have been investigated for their antiviral, anticancer, and anti-inflammatory properties. The specific structure of Carbamic acid, N-2-(4-bromophenyl)methyl-aminoethyl-, 1,1-dimethylethyl ester makes it an attractive candidate for further exploration in these areas.

One notable application of this compound is in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The tert-butyl ester group in Carbamic acid, N-2-(4-bromophenyl)methyl-aminoethyl-, 1,1-dimethylethyl ester can be designed to be cleaved by specific enzymes or under certain physiological conditions, releasing the active drug molecule. This approach can improve the pharmacokinetic properties of drugs, such as their solubility, stability, and bioavailability.

Recent research has also focused on the use of carbamic acid derivatives as scaffolds for the design of small molecule inhibitors targeting specific proteins or pathways involved in disease processes. For instance, studies have shown that carbamic acid derivatives can effectively inhibit enzymes such as proteases and kinases, which are implicated in various diseases including cancer and neurodegenerative disorders. The unique structure of Carbamic acid, N-2-(4-bromophenyl)methyl-aminoethyl-, 1,1-dimethylethyl ester makes it a promising candidate for further optimization and development as a therapeutic agent.

In conclusion, Carbamic acid, N-2-(4-bromophenyl)methyl-aminoethyl-, 1,1-dimethylethyl ester (CAS No. 1171245-32-1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it suitable for use as a building block in the synthesis of bioactive molecules and drug candidates. Ongoing research continues to explore its applications in prodrug design and small molecule inhibitor development, highlighting its importance in advancing therapeutic strategies for various diseases.